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Compound of Interest

Compound Name: AMPD2 inhibitor 1

Cat. No.: B10829858

For researchers and scientists working with AMPD2 inhibitor 1, a compound utilized in studies
of metabolic cravings and addictions, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility.[1][2] In the absence of specific disposal
mandates from the manufacturer, a comprehensive approach based on established chemical
waste management principles is essential. This guide provides detailed, step-by-step
procedures for the safe handling and disposal of AMPD2 inhibitor 1, ensuring the protection of
laboratory personnel and the environment.

Chemical and Physical Properties

A thorough understanding of the compound's properties is fundamental to its safe
management. The following table summarizes the key quantitative data for AMPD2 inhibitor 1.

Property Value Source

Molecular Formula C25H22N202 PubChem][3]

Molecular Weight 382.5 g/mol PubChem|[3]

CAS Number 2139356-35-5 MedchemExpress, GlpBio[1][2]
Solubility DMSO: 30 mg/mL (78.44 mM) TargetMol[4]

Storage (Powder) -20°C for 3 years TargetMol[4]

Storage (In solvent) -80°C for 1 year TargetMol[4]
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Experimental Protocols: Safe Disposal Procedures

The following protocols are derived from general best practices for chemical waste disposal in
a laboratory setting.[5][6][7][8][9] It is imperative to consult and adhere to your institution's
specific Environmental Health and Safety (EHS) guidelines, as local regulations may vary.

1. Unused or Expired Compound (Solid Form):
¢ Do not dispose of the solid compound in the regular trash or down the drain.[6][7]

» Containerize: Ensure the compound is in its original, clearly labeled container or a
compatible, sealed waste container. The container must be in good condition with a tightly
fitting cap.[9]

o Labeling: If not in the original container, create a hazardous waste label that includes:

The full chemical name: "AMPD2 inhibitor 1"

[¢]

CAS Number: "2139356-35-5"

[¢]

The words "Hazardous Waste"

o

An accumulation start date

o

[¢]

The principal investigator's name and laboratory contact information.[6]

e Segregation: Store the container with other solid chemical waste, segregated by
compatibility. Avoid storing with incompatible materials such as strong oxidizing agents.[6][9]

» Disposal Request: Arrange for pickup through your institution's EHS or hazardous waste
disposal program.[5][6]

2. Contaminated Labware and Personal Protective Equipment (PPE):

e Solid Waste: Items such as gloves, weigh boats, and pipette tips that are contaminated with
AMPD?2 inhibitor 1 should be considered hazardous waste.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b10829858?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b10829858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Collect these items in a designated, clearly labeled, and sealed container or a heavy-duty
plastic bag (clear bags are often recommended to see the contents).[8]

o Label the container or bag as "Solid Chemical Waste" and list "AMPD2 inhibitor 1" as a
contaminant.[8]

e Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a
designated sharps container that is puncture-resistant and leak-proof.

o Glassware: Empty containers that held the pure compound should be triple rinsed with a
suitable solvent (such as ethanol or acetone).[5]

o The first rinseate is considered hazardous and must be collected for disposal as liquid
chemical waste.[7]

o Subsequent rinses may also need to be collected, depending on institutional policies.

o After thorough rinsing and air-drying, and with all labels defaced or removed, the
glassware can typically be disposed of in a designated glass disposal box.[7]

3. Solutions of AMPD2 Inhibitor 1 (e.g., in DMSO):
e Do not dispose of solutions down the drain.[5]

e Collection: Collect all liquid waste containing AMPD2 inhibitor 1 in a compatible, leak-proof
container with a secure screw-top cap.[7] Plastic containers are often preferred over glass to
minimize the risk of breakage.[6]

» Labeling: Affix a hazardous waste label to the container with the following information:

o

The full names of all chemical constituents (e.g., "AMPD2 inhibitor 1," "Dimethyl
Sulfoxide").

o

The approximate concentration or percentage of each component.

[¢]

The words "Hazardous Waste."[6]
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e Segregation: Store the liquid waste container in a designated secondary containment bin to
prevent spills.[7] Segregate from incompatible waste streams, such as aqueous solutions or
strong acids. Halogenated and non-halogenated solvent wastes should generally be kept
separate.[9]

o Disposal: When the container is full (typically around 90% capacity to prevent splashing),
arrange for pickup by your institution's EHS department.[7]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of AMPD2 inhibitor 1 and associated materials.
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Caption: Disposal workflow for AMPD2 inhibitor 1.

By adhering to these procedures and consulting with institutional safety personnel, researchers

can ensure the safe and compliant disposal of AMPD2 inhibitor 1, fostering a secure and

responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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